Cas no 54828-68-1 (Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-)

• Product Name: Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-
• CAS No: 54828-68-1
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 353571
• PubChem ID: 11105722
• Update Time: 2025-04-19

Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-
• 1-[(R)-ethenylsulfinyl]-4-methylbenzene
• ODAVDFDCUDDZPI-LLVKDONJSA-N
• (+)-(R)-p-tolyl vinyl sulphoxide
• DTXSID80455337
• 54828-68-1
• (r)-vinyl p-tolyl sulfoxide

• Inchi： 1S/C9H10OS/c1-3-11(10)9-6-4-8(2)5-7-9/h3-7H,1H2,2H3/t11-/m1/s1
• InChI Key： ODAVDFDCUDDZPI-LLVKDONJSA-N
• SMILES： [S@@](C=C)(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.11180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides